Cas no 153-88-8 (Tryptophan,5-[bis(2-chloroethyl)amino]-)

• Product Name: Tryptophan,5-[bis(2-chloroethyl)amino]-
• CAS No: 153-88-8
• MF: C₁₅H₁₉Cl₂N₃O₂
• MW: 344.236261606216
• CID: 142283
• PubChem ID: 9059
• Update Time: 2025-04-19

Tryptophan,5-[bis(2-chloroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Tryptophan,5-[bis(2-chloroethyl)amino]-
• 2-amino-3-[5-[bis(2-chloroethyl)amino]-1H-indol-3-yl]propanoic acid
• DL-Tryptophan mustard
• 5-(Bis(2-chloroethyl)amino)-DL-tryptophan
• 5-[Bis(2-chloroethyl)amino]-DL-tryptophan
• 5-[bis(2-chloroethyl)amino]tryptophan
• 5-Bis-(2-chlor-ethyl)-amino-DL-tryptophan
• BRN 3997356
• MP 955
• TRYPTOPHAN MUSTARD
• Tryptophan, 5-(bis(2-chloroethyl)amino)-, DL-
• NSC-62403
• UNII-IV1K341O5Z
• NSC62403
• IV1K341O5Z
• DL-Tryptophan, 5-[bis(2-chloroethyl)amino]-
• TRYPTOPHAN, 5-(BIS(2-CHLOROETHYL)AMINO)-
• WLN: T56 BMJ D1YZVQ GN2G2G
• 5-Bis(2-chloroethyl)amino-DL-tryptophan
• Tryptophan mustard, DL-
• NSC 62403
• 153-88-8
• TRYPTOPHANE MUSTARD
• Q27280908
• NCIOpen2_008286

• Inchi： 1S/C15H19Cl2N3O2/c16-3-5-20(6-4-17)11-1-2-14-12(8-11)10(9-19-14)7-13(18)15(21)22/h1-2,8-9,13,19H,3-7,18H2,(H,21,22)
• InChI Key： DGRNTPAKIUYGJI-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC2=C(C=1)C(=CN2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 342.07784
• Monoisotopic Mass: 343.085432
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.4

Experimental Properties

• Density: 1.412
• Boiling Point: 573°C at 760 mmHg
• Flash Point: 300.4°C
• Refractive Index: 1.67
• PSA: 79.45
• LogP: 3.10660